CC-8490
Description
A benzopyran with potential antineoplastic activity. CC-8490 acts as a selective estrogen receptor modulator (SERM), inhibiting the proliferation of estrogen-sensitive breast cancer cells. This agent also inhibits growth and induces apoptosis of glioblastoma cells via a mechanism independent of estrogen receptor-related mechanisms.
Scientific Research Applications
Antitumor Activity of CC-8490
CC-8490 has been identified as a novel benzopyranone with potent Selective Estrogen Receptor Modulatory (SERM) activity, especially in bone and breast cancer cell lines. It exhibits anticancer activity across various tumor types, including glioblastoma, leukemia, breast, colon, prostate, pancreatic, ovarian, non-small cell lung, and uterine cancers. Notably, CC-8490 induces apoptosis and inhibits tumor growth in U87 glioblastoma tumors, extending the survival of mice with intracranial glioblastoma. Additionally, it inhibits the proliferation of multiple cancer cell lines and a multi-drug resistant phenotype of a uterine carcinoma cell line. Its in vivo anticancer activity has been demonstrated in SCID mouse xenograft models of human cancer cell lines, including glioblastoma, non-small cell lung cancer, colon, and breast cancers. The compound has undergone a Phase I dose escalation study in patients with glioblastoma (Narla et al., 2005).
CC-8490 Inducing Glioma Cell Apoptosis
CC-8490, along with tamoxifen (a known SERM), has been shown to induce apoptosis in glioma cells in a dose- and time-dependent manner. This effect is independent of estrogen receptor signaling pathways, as none of the glioma cell lines examined express either ER-α or ER-β. This suggests that CC-8490’s mechanism of inducing glioma cell apoptosis is independent of the ER signaling pathway. These findings demonstrate that CC-8490 can induce glioma cell apoptosis both in vitro and in vivo, and that the clinical efficacy of SERMs for the treatment of malignant gliomas could potentially be enhanced by simultaneous inhibition of the NF-κB pathway (Hui et al., 2004).
properties
Product Name |
CC-8490 |
|---|---|
IUPAC Name |
NONE |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CC8490; CC 8490; CC-8490; SPC8490; SPC-8490; SPC 8490. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(20R)-10,15,20-trimethyl-2-[(4-methylpiperazin-1-yl)methyl]-18,19,20,21-tetrahydro-15H,17H-12,8-(metheno)pyrazolo[3',4':2,3][1,5,10,12]oxatriazacycloheptadecino[12,11-a]benzimidazol-7(6H)-one](/img/structure/B1192375.png)
![[4-[5-(7-Fluoranylquinolin-4-yl)-1-methyl-imidazol-4-yl]-3,5-dimethyl-phenyl]methanamine](/img/structure/B1192382.png)
